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Compound Focus: Pomiferin

Cat. No.: S540003

One supplier lists the following practical information for research-grade Pomiferin, though independent

verification is recommended [1].

Property Specification / Value
Molecular Weight 420.45 [1]

CAS No. 572-03-2 [1]

Purity 98.98% [1]

Recommended Solvent DMSO [1]
Solubility in DMSO 8.5 mg/mL (20.22 mM). Requires ultrasonic dispersion and warming [1]

Solution Storage -80°C for 6 months; -20°C for 1 month (solution is hygroscopic) [1]

Detailed Experimental Protocols

The following table summarizes key experimental methodologies used in Pomiferin research.
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Experiment /

Cell Lines | System Key Protocol Details Citation
Assay
Cell Viability Various human tumor Cells are seeded, treated, then incubated with
(MTT Assay) cell lines (e.g., HCT-15, MTT. Formazan crystals are dissolved in
MDA-MB-231) DMSO, and absorbance is measured [1].
Cell Viability Neuroblastoma Cells treated with Pomiferin for 24h, then
(Resazurin (CHLA15, LANS) incubated with resazurin.
Assay) Fluorescence/absorbance is measured [2].
Cell Viability BV2 microglial cells Cells treated with Pomiferin and LPS. CCK-8

(CCK-8 Assay)

Cytotoxicity
(LDH Assay)

Apoptosis
(Flow
Cytometry)

Caspase 3/7
Activity

mTOR Kinase
Inhibition

Lipid
Peroxidation
(Ferroptosis)

Western Blot
Analysis

BV2 microglial cells

Neuroblastoma
(CHLA15, LANS)

Neuroblastoma
(CHLA15, LAND)

In vitro assay

Neuroblastoma
(CHLA15, LANS)

Various (e.g., HEK293,
MCF7, neuroblastoma)

reagent is added, incubated, and absorbance
is measured at 450nm [3].

Cells treated in incomplete culture medium.
LDH release into supernatant is measured
using a detection kit [3].

Uses Apotracker Green and Zombie Violet
staining after 24h Pomiferin treatment.
Validated with pan-caspase inhibitor Q-VD-
OPh [2].

Caspase activity is measured using a
commercial assay kit following manufacturer's
protocol [2].

MTOR inhibition is measured using a
commercial K-LISA mTOR activity Kkit,
following the manufacturer's protocol [4].

Measured using BODIPY 581/591 C11
staining reagent. Fluorescence shift indicates
lipid peroxidation [2].

Standard protocol: cells lysed, proteins
separated via SDS-PAGE, transferred to
membrane, and detected with specific
antibodies [4] [3] [2].
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Experiment /

Cell Lines | System Key Protocol Details Citation
Assay
RNA Extraction BV2 microglial cells RNA extracted with Trizol, reverse-transcribed
& gPCR to cDNA, and mRNA levels measured with

SYBR Green RT-PCR [3].

Signaling Pathways and Mechanisms of Action

Research indicates Pomiferin modulates multiple cellular pathways. The diagram below summarizes its role

in the PI3K-Akt-mTOR pathway and neuroinflammation.

Pomiferin Mechanisms
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Pomiferin modulates key cellular pathways, inhibiting mTOR to affect translation and targeting

inflammation via Akt/Nrf2 and NF-kB [4] [3].

Key Biological Activities Summary

Pomiferin exhibits a range of potent biological activities, as summarized below.

Activity | Effect Experimental Context Key Findings |/ Metrics

HDAC & mTOR In vitro enzymatic and HDAC ICso: 1.05 pM; mTOR ICso: 6.2 uM;

Inhibition cellular assays stabilizes tumor suppressor Pdcd4 [1] [4].

Anticancer Effects Neuroblastoma, renal, Induces apoptosis, ferroptosis, and impairs
colon, breast, etc. autophagy; synergizes with conventional

chemo drugs [2].

Antineuroinflammatory BV2 microglial cells, LPS- Reduces ROS, NO, IL-6, TNF-a; acts via

induced model Akt/Nrf2 activation and NF-kB inhibition [3].
Antioxidant & Skin Human dermal fibroblasts,  Stimulates extracellular matrix proteins
Care ex vivo hair follicles (collagen, elastin, fibrillin) [5].

Research Gaps and Future Directions

The available literature has clear gaps regarding Pomiferin's physicochemical properties. A comprehensive

whitepaper would require data on:

¢ Solubility: Systematic profiling in pharmaceutically relevant solvents (e.g., water, PBS, ethanol,
PEG).

o Stability: Detailed studies under various conditions (pH, temperature, light) and in biological
matrices.

¢ Solution Kinetics: Long-term stability of stock and working solutions across different solvents.

e Formulation: Pre-formulation data for in vivo studies, such as compatibility with surfactants.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Solubility and Handling from a Commercial Supplier]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b540003#pomiferin-

solubility-and-stability-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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